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Compound of Interest

2-Nitro-4-
Compound Name:

(trifluoromethylsulfonyl)aniline

cat. No.: B1307868

For Research, Scientific, and Drug Development Professionals

This document provides a comprehensive overview of the GHS hazard classifications for the
chemical compound 2-Nitro-4-(trifluoromethylsulfonyl)aniline. The information is compiled
from safety data sheets provided by chemical suppliers.

GHS Hazard Identification and Classification

2-Nitro-4-(trifluoromethylsulfonyl)aniline is classified as a hazardous substance under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards are related to its high acute toxicity via oral, dermal, and inhalation routes, as well as

potential for organ damage with repeated exposure.[1][2]

The following tables summarize the GHS hazard statements and corresponding classifications.

Table 1: GHS Hazard Statements for 2-Nitro-4-(trifluoromethylsulfonyl)aniline

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1307868?utm_src=pdf-interest
https://www.benchchem.com/product/b1307868?utm_src=pdf-body
https://www.benchchem.com/product/b1307868?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/en/sds/aldrich/185310?userType=undefined
https://www.merckmillipore.com/Web-AE-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-841431&DocumentType=MSD&DocumentId=841431_SDS_IS_EN.PDF&DocumentUID=670373&Language=EN&Country=IS&Origin=null
https://www.benchchem.com/product/b1307868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1307868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Environment, long-term

Code Hazard Statement Source(s)
H301 Toxic if swallowed. [1112]
Fatal or toxic in contact with
H310/ H311 _ [1][2]
skin.
H331 Toxic if inhaled. [11[3]
H315 Causes skin irritation. [2]
H318 Causes serious eye damage. [2]
May cause damage to organs
H373 through prolonged or repeated [1112]
exposure.
Harmful to aquatic life with
H412 . [1]
long lasting effects.
Table 2: GHS Hazard Classification
Hazard Class Category Source(s)
Acute Toxicity, Oral 3 [1112114]
Acute Toxicity, Dermal 2/3 [1][2]14]
Acute Toxicity, Inhalation 3 [11[31[4]
Skin Corrosion/Irritation 2 [2]
Serious Eye Damage/Eye 2]
Irritation
Specific Target Organ Toxicity (2]
(Repeated Exposure)
Hazardous to the Aquatic
3 [1]

Precautionary Measures and Handling
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Safe handling of this compound is critical due to its toxicity. The following precautionary
statements are consistently recommended.

Prevention:

P260: Do not breathe dust, fume, gas, mist, vapors, or spray.[1]
e P262: Do not get in eyes, on skin, or on clothing.[2]

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P271: Use only outdoors or in a well-ventilated area.[1]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1][2]

[3]

P273: Avoid release to the environment.[1]

Response:

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor.[2]

e P302 + P352 + P310: IF ON SKIN: Wash with plenty of water. Immediately call a POISON
CENTER or doctor.[1][2]

e P304 + P340 + P311: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER or doctor.[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][3]

e P314: Get medical advice/attention if you feel unwell.[1][2]
Storage and Disposal:

o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[1]
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o P405: Store locked up.[1][5]

e P501: Dispose of contents/container to an approved waste disposal plant.[1]

Note on In-depth Methodologies and Visualizations

The request for detailed experimental protocols, signaling pathway diagrams, and other
complex visualizations is not applicable to the subject of GHS hazard statements. GHS
classifications are derived from standardized toxicological and physicochemical data, rather
than complex biological or experimental workflows. The purpose of this document is to present
the standardized safety and hazard information for the chemical itself. There are no signaling
pathways or experimental workflows associated with GHS statements to be diagrammed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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